4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole

• IUPAC Name: 4-(2-methoxyphenyl)-1-phenyl-5-pyrrol-1-yltriazole
• InChI: InChI=1S/C19H16N4O/c1-24-17-12-6-5-11-16(17)18-19(22-13-7-8-14-22)23(21-20-18)15-9-3-2-4-10-15/h2-14H,1H3
• InChI Key: XUSKJXWWUBKIOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=C(N(N=N2)C3=CC=CC=C3)N4C=CC=C4
• Molecular Formula: C19H16N4O
• Molecular Weight: 316.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific conditions required for each reaction. Unfortunately, without specific literature or experimental data, it’s not possible to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and orientation of these groups in three-dimensional space. A detailed molecular structure analysis would require experimental data such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups and the electronic properties of the rings. The triazole and pyrrole rings, for example, might be involved in reactions with electrophiles or nucleophiles. The phenyl rings could undergo electrophilic aromatic substitution reactions, and the methoxy group could be involved in ether cleavage reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar methoxy group and the nitrogen atoms in the rings could allow for hydrogen bonding, which would affect the compound’s solubility in different solvents. The compound’s melting and boiling points, density, and other physical properties would depend on the specific arrangement of atoms and the intermolecular forces.

Scientific Research Applications

4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole has been studied for its potential applications in a variety of scientific fields. It has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer properties, making it a promising candidate for the treatment of various diseases. Additionally, it has been studied for its potential use as a diagnostic agent, as well as a therapeutic agent for the treatment of Alzheimer’s disease and other neurological disorders.

Mechanism of Action

The exact mechanism of action of 4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole is not yet fully understood. However, it is believed to act as an agonist of the serotonin receptor 5-HT1A and as an inhibitor of the enzyme monoamine oxidase (MAO). Additionally, it has been suggested that this compound may act as a modulator of the NMDA receptor, which is involved in the regulation of learning and memory.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. In animal models, it has been shown to reduce inflammation, reduce oxidative stress, and inhibit the growth of cancer cells. Additionally, it has been found to possess neuroprotective properties, which may be beneficial in the treatment of neurological disorders such as Alzheimer’s disease.

Advantages and Limitations for Lab Experiments

The use of 4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole in laboratory experiments has several advantages. It is relatively easy to synthesize, and its pharmacological and biological activities have been extensively studied. Additionally, it is relatively inexpensive compared to other compounds with similar properties. However, there are some limitations to its use in laboratory experiments, such as its instability in aqueous solutions and its potential toxicity when used at high concentrations.

Future Directions

There are a number of potential future directions for the use of 4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole in scientific research. These include further studies of its pharmacological and biological activities, its potential use as a therapeutic agent for the treatment of various diseases, and its potential use as a diagnostic agent. Additionally, further research is needed to better understand its mechanism of action and to identify new applications for its use.

Synthesis Methods

The synthesis of 4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole can be achieved by a variety of methods. The most common method involves the reaction of 2-methoxyphenylacetic acid and 1-phenyl-1H-pyrrole-5-carboxylic acid in the presence of a base such as potassium carbonate. This reaction results in the formation of a triazole ring, which is then isolated and purified. Other methods have also been developed, such as the one-pot synthesis of this compound from 2-methoxyphenol and 1-phenyl-1H-pyrrole-5-carboxylic acid in the presence of piperidine.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.